Cas no 1170846-47-5 (1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine)

• Product Name: 1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• CAS No: 1170846-47-5
• MF: C₁₇H₁₅F₆N₃OS
• MW: 423.375923395157
• CID: 6144420
• PubChem ID: 44069016
• Update Time: 2025-05-20

1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• F5493-0069
• 1170846-47-5
• [3,5-bis(trifluoromethyl)phenyl]-[3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]methanone
• 1-[3,5-bis(trifluoromethyl)benzoyl]-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• (3,5-bis(trifluoromethyl)phenyl)(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
• AKOS024510953

• Inchi： 1S/C17H15F6N3OS/c1-9-24-25-14(28-9)10-3-2-4-26(8-10)15(27)11-5-12(16(18,19)20)7-13(6-11)17(21,22)23/h5-7,10H,2-4,8H2,1H3
• InChI Key： WRDXTRVTWCFHTI-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C1CN(C(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)=O)CCC1

Computed Properties

• Exact Mass: 423.08400226g/mol
• Monoisotopic Mass: 423.08400226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 74.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine

Comprehensive Overview of 1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1170846-47-5)

The compound 1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1170846-47-5) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, including a piperidine core, a 1,3,4-thiadiazole moiety, and trifluoromethyl substituents, exhibits remarkable potential in various applications. Its intricate design and functional groups make it a subject of interest for researchers exploring novel drug candidates and bioactive compounds.

One of the most compelling aspects of 1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine is its potential role in targeting specific biological pathways. The presence of the trifluoromethyl groups enhances the molecule's lipophilicity, which can improve its pharmacokinetic properties, such as membrane permeability and metabolic stability. This is particularly relevant in the context of drug discovery, where researchers are constantly seeking compounds with optimized bioavailability and efficacy. The 1,3,4-thiadiazole ring, known for its diverse biological activities, further contributes to the compound's versatility, making it a promising scaffold for the development of therapeutics.

In recent years, the demand for 1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine has surged, driven by its potential applications in addressing unmet medical needs. For instance, the compound's structural attributes align with the growing interest in small-molecule inhibitors for treating diseases such as cancer and inflammatory disorders. Researchers are particularly intrigued by its ability to modulate key enzymes and receptors, which could pave the way for innovative treatment strategies. This has led to an increase in inquiries about its synthesis, properties, and commercial availability, reflecting its rising prominence in the scientific community.

The synthesis of 1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine involves a series of meticulously designed chemical reactions, ensuring high purity and yield. The process typically begins with the preparation of the piperidine derivative, followed by the introduction of the 1,3,4-thiadiazole and trifluoromethyl functionalities. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize the compound, ensuring its structural integrity and suitability for further studies. These rigorous quality control measures are essential for maintaining the compound's reliability in research and development.

Beyond its pharmaceutical potential, 1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine has also found applications in material science. The trifluoromethyl groups impart unique electronic properties to the molecule, making it a candidate for use in organic electronics and advanced materials. This dual applicability underscores the compound's versatility and broadens its appeal across multiple scientific disciplines. As industries continue to explore innovative materials with tailored properties, the relevance of this compound is expected to grow further.

The market dynamics surrounding 1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine reflect its increasing importance. Suppliers and manufacturers are scaling up production to meet the rising demand from academic institutions, pharmaceutical companies, and research organizations. Additionally, the compound's patent landscape and regulatory status are closely monitored, as they play a critical role in its commercialization and widespread adoption. Stakeholders are keenly aware of the need to balance accessibility with intellectual property protection, ensuring that the compound's benefits are maximized while fostering innovation.

In conclusion, 1-3,5-bis(trifluoromethyl)benzoyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1170846-47-5) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features and multifaceted applications make it a valuable asset in both research and industry. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology. Researchers and industry professionals alike are encouraged to explore its potential, leveraging its properties to drive innovation and discovery.